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Compound of Interest

Compound Name: NGB 2904

Cat. No.: B8095234 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NGB 2904 is a potent and highly selective dopamine D3 receptor antagonist.[1][2] It has

demonstrated efficacy in preclinical animal models for attenuating the rewarding effects of

drugs of abuse, such as cocaine, and inhibiting relapse to drug-seeking behavior.[3][4] These

properties make NGB 2904 a valuable research tool for investigating the role of the dopamine

D3 receptor in addiction and other neurological disorders. This document provides detailed

application notes and protocols for the intraperitoneal (i.p.) injection of NGB 2904 in a research

setting.

Physicochemical Properties and Solubility
Proper preparation of NGB 2904 is critical for accurate and reproducible experimental results.
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Property Data Source

Molecular Formula C₂₈H₂₉Cl₂N₃O·HCl

Molecular Weight 530.92 g/mol

Appearance Solid powder

Solubility
Soluble to 25 mM in DMSO

and to 5 mM in ethanol.

Storage

Desiccate at +4°C. For long-

term storage, -20°C or -80°C is

recommended for solutions.

Mechanism of Action: Dopamine D3 Receptor
Antagonism
NGB 2904 exerts its effects by selectively blocking the dopamine D3 receptor, a G protein-

coupled receptor (GPCR). The D3 receptor is primarily coupled to the Gi/Go signaling pathway.

Upon activation by dopamine, the D3 receptor inhibits adenylyl cyclase, leading to a decrease

in intracellular cyclic AMP (cAMP) levels. NGB 2904 competitively binds to the D3 receptor,

preventing dopamine from binding and activating the receptor, thereby blocking this

downstream signaling cascade.
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Caption: Dopamine D3 Receptor Signaling Pathway and NGB 2904 Inhibition.

Experimental Data Summary
The following tables summarize quantitative data from preclinical studies on the intraperitoneal

administration of NGB 2904 in rats.

Table 1: Effect of NGB 2904 on Cocaine Cue-Induced Reinstatement of Drug-Seeking

Behavior

Dose of NGB 2904 (mg/kg,
i.p.)

Inhibition of Reinstatement
(%)

Source

0.1 45

1.0 30

5.0 70

Table 2: Effect of NGB 2904 on Cocaine Self-Administration under a Progressive-Ratio

Schedule

Dose of NGB 2904 (mg/kg,
i.p.)

Effect Source

1
Significantly lowered the

break-point.

5
Significantly lowered the

break-point.

10 No significant alteration.

Experimental Protocols
Protocol 1: Preparation of NGB 2904 for Intraperitoneal
Injection
This protocol describes the preparation of NGB 2904 solution for in vivo studies in rodents.
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Materials:

NGB 2904 powder

2-hydroxypropyl-β-cyclodextrin (HPβCD)

Sterile saline (0.9% NaCl) or sterile water for injection

Sterile vials

Vortex mixer

Sonicator (optional)

Sterile filters (0.22 µm)

Sterile syringes and needles

Procedure:

Calculate the required amounts: Determine the total volume of the injection solution needed

and the desired final concentration of NGB 2904.

Prepare the vehicle: Prepare a 25% (w/v) solution of HPβCD in sterile saline or water. For

example, to prepare 10 mL of vehicle, dissolve 2.5 g of HPβCD in 10 mL of sterile saline.

Gentle warming and vortexing can aid in dissolution.

Dissolve NGB 2904: Weigh the required amount of NGB 2904 powder and add it to the

prepared 25% HPβCD vehicle.

Ensure complete dissolution: Vortex the solution thoroughly. If necessary, sonicate the vial in

a water bath to facilitate the dissolution of NGB 2904.

Sterile filter the solution: To ensure sterility, filter the final NGB 2904 solution through a 0.22

µm sterile filter into a sterile vial.

Storage: Store the prepared solution at 4°C for short-term use or aliquot and store at -20°C

or -80°C for long-term storage. Protect from light.
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Caption: Workflow for the Preparation of NGB 2904 Injection Solution.
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Protocol 2: Intraperitoneal (i.p.) Injection Procedure in
Rats
This protocol outlines the standard procedure for administering NGB 2904 via intraperitoneal

injection to rats.

Materials:

Prepared and sterile NGB 2904 solution

Sterile syringes (1 mL or 3 mL)

Sterile needles (23-25 gauge, 1 to 1.5 inches in length)

70% ethanol or other appropriate skin disinfectant

Gauze pads

Appropriate personal protective equipment (PPE)

Procedure:

Animal Handling and Restraint:

Gently but firmly restrain the rat. One common method is to hold the rat along the forearm

with its head cradled in the hand. The thumb and forefinger can be used to gently press

the forelegs towards the head, preventing the animal from biting.

Tilt the rat's head downwards at a slight angle. This allows the abdominal organs to shift

cranially, reducing the risk of accidental puncture.

Identification of Injection Site:

The preferred injection site is the lower right abdominal quadrant. This avoids the cecum,

which is located in the lower-left quadrant, and the urinary bladder in the midline.

Injection:
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Swab the injection site with 70% ethanol on a gauze pad.

Insert the needle, bevel up, at a 10-20 degree angle to the abdominal wall.

Gently aspirate by pulling back the plunger slightly to ensure that a blood vessel or organ

has not been entered. If blood or any colored fluid appears in the syringe, withdraw the

needle and reinject at a different site with a new sterile needle and syringe.

If there is no aspirate, inject the solution smoothly and steadily.

Withdraw the needle and return the animal to its cage.

Post-Injection Monitoring:

Observe the animal for at least 15-30 minutes post-injection for any signs of distress, such

as abnormal posture, lethargy, or signs of pain at the injection site.

Monitor the animal according to the specific experimental protocol.
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Caption: Workflow for Intraperitoneal Injection of NGB 2904 in Rats.
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Safety Precautions
Follow all institutional guidelines for animal care and use.

Wear appropriate personal protective equipment (PPE), including gloves and a lab coat.

Use sterile techniques throughout the procedure to prevent infection.

Dispose of all sharps in a designated sharps container.

Conclusion
This document provides a comprehensive guide for the intraperitoneal administration of the

selective dopamine D3 receptor antagonist, NGB 2904. Adherence to these protocols will

ensure the safe and effective use of this compound in preclinical research, contributing to a

better understanding of the role of the dopamine D3 receptor in health and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8095234?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8095234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

